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Compound of Interest

Compound Name: (3-Amino-4-fluorophenyl)methanol

Cat. No.: B1282870 Get Quote

Essential Safety and Handling Guide for (3-Amino-4-
fluorophenyl)methanol
This guide provides crucial safety and logistical information for the handling and disposal of (3-
Amino-4-fluorophenyl)methanol (CAS No: 227609-86-1). The following procedures are

designed for researchers, scientists, and professionals in drug development to ensure a safe

laboratory environment.

(3-Amino-4-fluorophenyl)methanol is a chemical compound that requires careful handling

due to its potential health hazards. It is known to cause serious eye irritation and skin irritation.

[1][2] Adherence to the personal protective equipment (PPE) guidelines and operational

protocols is mandatory to minimize exposure and ensure personal safety.

Physical and Chemical Properties
A summary of the key physical and chemical properties of (3-Amino-4-fluorophenyl)methanol
is provided in the table below. This information is critical for safe storage and handling.
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Property Value

Physical State White to Yellow Solid

Molecular Formula C7H8FNO

CAS Number 227609-86-1

Melting Point/Range 172-174 °C

Boiling Point/Range 476.4°C at 760 mmHg

Flash Point 241.9°C

Storage Temperature Room temperature, in a dark, inert atmosphere

Source:[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (3-Amino-4-
fluorophenyl)methanol to prevent skin and eye contact, and inhalation.[2][3][4]

Protection Type
Specific
Recommendations

Standard

Eye and Face Protection
Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133 / EN

166

Skin Protection

Wear a lab coat or protective

suit and impervious gloves

(e.g., Nitrile rubber).

General Laboratory Practice

Respiratory Protection

Use a NIOSH-approved

respirator if ventilation is

inadequate or if dust is

generated.

NIOSH Recommendations

Hand Protection
Chemical-resistant gloves are

required.
General Laboratory Practice
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Operational Plan for Safe Handling
A systematic approach to handling (3-Amino-4-fluorophenyl)methanol is crucial from receipt

to disposal. The following workflow outlines the necessary steps to maintain a safe laboratory

environment.[2][4][5]

Receiving and Storage:
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Label Verification: Ensure the container is clearly and accurately labeled with the chemical

name and hazard information.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.[1]

Keep the container tightly sealed when not in use. The recommended storage is at room

temperature in a dark place under an inert atmosphere.[1]

Handling and Use:
Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the solid form to avoid dust inhalation.[2]

PPE: Before handling, don the appropriate personal protective equipment as detailed in the

PPE table above.

Weighing and Preparation: When weighing or preparing solutions, do so within a ventilated

enclosure to minimize dust generation.

Experimental Use: Keep reaction vessels closed whenever possible. Avoid direct contact

with the chemical.

Hygiene: Wash hands thoroughly after handling the substance.[2] Do not eat, drink, or

smoke in the laboratory area.[3]

Spill and Exposure Response:
Spill Cleanup: In case of a spill, evacuate the immediate area. Use absorbent material to

wipe up the spill and place it in a sealed container for disposal.[4] Ensure adequate
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ventilation during cleanup.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water. Seek medical attention if irritation persists.[2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Disposal Plan
The disposal of (3-Amino-4-fluorophenyl)methanol and its contaminated waste must be

handled as hazardous chemical waste in accordance with local, state, and federal regulations.

[6]

Waste Collection:

Collect excess reagent and any contaminated materials (e.g., gloves, absorbent paper,

etc.) in a clearly labeled, sealed, and compatible waste container.[7][8]

Do not mix with other waste streams unless compatibility is known.[9]

Liquid waste containers should not be filled to more than 75% capacity to allow for vapor

expansion.[8]

Labeling:

The waste container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "(3-Amino-4-fluorophenyl)methanol".[6]

Storage of Waste:
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Store waste containers in a designated, well-ventilated, and secure area away from

general laboratory traffic.

Keep waste containers closed except when adding waste.[6]

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[6] Do not dispose of this chemical down the drain.[6]

Experimental Workflow for Safe Handling and Disposal
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Caption: Workflow for safe handling and disposal of (3-Amino-4-fluorophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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